Cas no 824400-87-5 (Benzene, 1,1'-[2-(1-methylethyl)-1,3-propanediyl]bis-)

• Product Name: Benzene, 1,1'-[2-(1-methylethyl)-1,3-propanediyl]bis-
• CAS No: 824400-87-5
• MF: C₁₈H₂₂
• MW: 238.367285251617
• CID: 691534
• PubChem ID: 22277918
• Update Time: 2025-04-19

Benzene, 1,1'-[2-(1-methylethyl)-1,3-propanediyl]bis- Chemical and Physical Properties

Names and Identifiers

• Benzene, 1,1'-[2-(1-methylethyl)-1,3-propanediyl]bis-
• (2-benzyl-3-methylbutyl)benzene
• DTXSID60624221
• 824400-87-5

• Inchi： 1S/C18H22/c1-15(2)18(13-16-9-5-3-6-10-16)14-17-11-7-4-8-12-17/h3-12,15,18H,13-14H2,1-2H3
• InChI Key： UFACPBVJALJCIU-UHFFFAOYSA-N
• SMILES： C(CC1C=CC=CC=1)(CC1C=CC=CC=1)C(C)C

Computed Properties

• Exact Mass: 238.172150702g/mol
• Monoisotopic Mass: 238.172150702g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.7
• Topological Polar Surface Area: 0Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Linear 1,3-diarylpropanoids Linear 1,3-diarylpropanoids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Linear 1,3-diarylpropanoids